5-chloro-3-(trifluoromethyl)-1H-pyrazole-1-acetic acid

• Molecular Formula: C6H4ClF3N2O2
• Molecular Weight: 228.55 g/mol
• IUPAC Name: 2-[5-chloro-3-(trifluoromethyl)pyrazol-1-yl]acetic acid
• InChI: InChI=1S/C6H4ClF3N2O2/c7-4-1-3(6(8,9)10)11-12(4)2-5(13)14/h1H,2H2,(H,13,14)
• InChI Key: KVTKHRBWBDSYHB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N(N=C1C(F)(F)F)CC(=O)O)Cl

Description

5-chloro-3-(trifluoromethyl)-1H-pyrazole-1-acetic acid is a useful research compound. Its molecular formula is C6H4ClF3N2O2 and its molecular weight is 228.55 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of ethyl 5-chloro-3-(trifluoromethyl)-1H-pyrazole-1-acetate (i.e. the product of Example 10, Step D or D1) (218 mg, 0.85 mmol) in tetrahydrofuran (1 mL) was treated with a 50 wt. % aqueous solution of sodium hydroxide (0.2 mL) in water (0.6 mL). The reaction mixture was stirred at room temperature for 4 h. The reaction mixture was treated with concentrated aqueous hydrochloric acid to lower the pH to 1, and then extracted with ethyl acetate. The extract was dried (MgSO4) and concentrated under pressure to give 140 mg of the title compound. This compound was of sufficient purity to use in subsequent reactions.

Synthesis routes and methods II

Procedure details

A solution of ethyl 5-chloro-3-(trifluoromethyl)-1H-pyrazole-1-acetate (218 mg, 0.85 mmol) in tetrahydrofuran (1 mL) was treated with sodium hydroxide (0.2 mL, 50% aqueous solution) in water (0.6 mL), and stirred at ambient temperature for 4 h. The reaction mixture was then diluted with water (15 mL) and was concentrated under reduced pressure. The reaction mixture was acidified with concentrated hydrochloric acid to pH 1. The resulting mixture was extracted with ethyl acetate, dried over MgSO4, and concentrated to give 140 mg of the title compound. This compound was of sufficient purity to use in subsequent reactions.